Cas no 1261896-95-0 (6-(2-Methylthiophenyl)nicotinic acid)

6-(2-Methylthiophenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 2-methylthiophenyl group at the 6-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and thioether functionalities allows for further derivatization, enabling applications in cross-coupling reactions, ligand design, and heterocyclic chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways. The compound is typically characterized by high purity and stability, meeting stringent requirements for research and industrial use. Its utility in constructing complex molecular frameworks underscores its importance in advanced chemical synthesis.
6-(2-Methylthiophenyl)nicotinic acid structure
1261896-95-0 structure
Product Name:6-(2-Methylthiophenyl)nicotinic acid
CAS No:1261896-95-0
MF:C13H11NO2S
MW:245.296941995621
MDL:MFCD18317426
CID:2761976
PubChem ID:53223285
Update Time:2025-10-13

6-(2-Methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(2-Methylthiophenyl)nicotinic acid, 95%
    • 6-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
    • 6-(2-METHYLTHIOPHENYL)NICOTINIC ACID
    • 1261896-95-0
    • MFCD18317426
    • 6-(2-Methylthiophenyl)nicotinic acid
    • MDL: MFCD18317426
    • Inchi: 1S/C13H11NO2S/c1-17-12-5-3-2-4-10(12)11-7-6-9(8-14-11)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: WWTBIKQRTCHODD-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 245.05104977Da
  • Monoisotopic Mass: 245.05104977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.5Ų

6-(2-Methylthiophenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB324071-5 g
6-(2-Methylthiophenyl)nicotinic acid, 95%; .
1261896-95-0 95%
5g
€1,159.00 2022-08-31
abcr
AB324071-5g
6-(2-Methylthiophenyl)nicotinic acid, 95%; .
1261896-95-0 95%
5g
€1159.00 2025-04-21
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